![molecular formula C10H12N2OS B022416 N-(2-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine CAS No. 103151-15-1](/img/structure/B22416.png)
N-(2-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine
Overview
Description
N-(2-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine (NMDT) is a synthetic compound which has been widely studied due to its potential applications in medicine and scientific research.
Scientific Research Applications
Leishmanicidal Activity
This compound has been studied for its leishmanicidal activity . It has shown promising results against Leishmania mexicana, a parasite responsible for causing leishmaniasis . The compound was found to inhibit 68.27% of the activity of recombinant L. mexicana arginase .
In Vivo Activity
The compound has demonstrated significant in vivo activity . It was found to reduce the parasite load of L. mexicana by 71% in an experimental model of cutaneous leishmaniasis .
Induction of Reactive Oxygen Species (ROS)
The compound has been observed to trigger the production of Reactive Oxygen Species (ROS) . ROS are chemically reactive molecules containing oxygen, which play a crucial role in cell signaling and homeostasis .
Induction of Apoptosis
The compound has been found to induce apoptosis in parasites . Apoptosis is a form of programmed cell death that occurs in multicellular organisms .
Ultrastructural Changes
The compound induces several ultrastructural changes in the parasites . These include membrane blebbing, the presence of autophagosomes, membrane detachment, and mitochondrial and kinetoplast disorganization .
Potential Use in Cutaneous Leishmaniasis Treatment
Given its leishmanicidal activity, in vivo activity, and the ability to induce ROS and apoptosis, the compound has potential use in the treatment of cutaneous leishmaniasis .
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various enzymes and receptors, which could provide a starting point for further investigation .
Mode of Action
It’s known that the thiazole ring structure is a key component in many biologically active compounds, suggesting that it may play a crucial role in the compound’s interaction with its targets .
Biochemical Pathways
Similar compounds have been shown to inhibit the activity of certain enzymes, potentially affecting multiple biochemical pathways .
Result of Action
Similar compounds have been shown to have antimicrobial and antifungal activities, suggesting that this compound may have similar effects .
properties
IUPAC Name |
N-(2-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2OS/c1-13-9-5-3-2-4-8(9)12-10-11-6-7-14-10/h2-5H,6-7H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQLPFLWZCBBQAC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC2=NCCS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20299737 | |
Record name | N-(2-Methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20299737 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine | |
CAS RN |
103151-15-1 | |
Record name | N-(2-Methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20299737 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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